Cas no 1467-01-2 (9-Anthracenecarbonitrile, 10-methyl-)

• Product Name: 9-Anthracenecarbonitrile, 10-methyl-
• CAS No: 1467-01-2
• MF: C₁₆H₁₁N
• MW: 217.265243768692
• CID: 1317476
• PubChem ID: 12617916
• Update Time: 2025-04-20

9-Anthracenecarbonitrile, 10-methyl- Chemical and Physical Properties

Names and Identifiers

• 9-Anthracenecarbonitrile, 10-methyl-
• 10-methylanthracene-9-carbonitrile
• DTXSID30504526
• 10-cyano-9-methylanthracene
• 1467-01-2
• SCHEMBL12495375

• Inchi： 1S/C16H11N/c1-11-12-6-2-4-8-14(12)16(10-17)15-9-5-3-7-13(11)15/h2-9H,1H3
• InChI Key： WZWRZJWPLAVPPD-UHFFFAOYSA-N
• SMILES： N#CC1C2C=CC=CC=2C(C)=C2C=CC=CC2=1

Computed Properties

• Exact Mass: 217.08923
• Monoisotopic Mass: 217.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79